77-40-7

Bisphenol B

In Stock

• CAS RN:
• 77-40-7

• Formula:
• C16H18O2

• InChI:
• InChI=1S/C16H18O2/c1-3-16(2,12-4-8-14(17)9-5-12)13-6-10-15(18)11-7-13/h4-11,17-18H,3H2,1-2H3

• InChIKey:
• HTVITOHKHWFJKO-UHFFFAOYSA-N

• Bisphenol B is a congener of bisphenol A, used primarily for the manufacturing of phenolic resins and is also a potent food contaminant.
  Bisphenol B has a binding affinity for estrogen receptors.
  

4-[2,3,5,6-Tetrafluoro-4-(2,3,5,6-tetrafluoro-4-morpholin-4-ylphenyl)phenyl]morpholine

• CAS RN:
• 5477-40-7

• Formula:
• C20H16F8N2O2

• InChI:
• InChI=1S/C20H16F8N2O2/c21-11-9(12(22)16(26)19(15(11)25)29-1-5-31-6-2-29)10-13(23)17(27)20(18(28)14(10)24)30-3-7-32-8-4-30/h1-8H2

• InChIKey:
• RRGLILUUHSFBHD-UHFFFAOYSA-N

• 4-[2,3,5,6-Tetrafluoro-4-(2,3,5,6-tetrafluoro-4-morpholin-4-ylphenyl)phenyl]morpholine is a useful research compound. Its molecular formula is C20H16F8N2O2 and its molecular weight is 468.3 g/mol. The purity is usually 95%.

ethyl (2Z)-5-(3,4-dimethoxyphenyl)-2-[[5-(4-methoxy-2-nitrophenyl)furan-2-yl]methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• CAS RN:
• 5677-40-7

• Formula:
• C30H27N3O9S

• InChI:
• InChI=1S/C30H27N3O9S/c1-6-41-29(35)26-16(2)31-30-32(27(26)17-7-11-23(39-4)24(13-17)40-5)28(34)25(43-30)15-19-9-12-22(42-19)20-10-8-18(38-3)14-21(20)33(36)37/h7-15,27H,6H2,1-5H3/b25-15-

• InChIKey:
• LIJFFEZUEJTSFG-MYYYXRDXSA-N

• Ethyl (2Z)-5-(3,4-dimethoxyphenyl)-2-[[5-(4-methoxy-2-nitrophenyl)furan-2-yl]methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C30H27N3O9S and its molecular weight is 605.6 g/mol. The purity is usually 95%.

3-Methyl-2,5-thiophenedicarboxylic acid

In Stock

• CAS RN:
• 89677-40-7

• Formula:
• C7H6O4S

• InChI:
• InChI=1S/C7H6O4S/c1-3-2-4(6(8)9)12-5(3)7(10)11/h2H,1H3,(H,8,9)(H,10,11)

• InChIKey:
• LKJFFKJAHDRBEP-UHFFFAOYSA-N

• 3-Methyl-2,5-thiophenedicarboxylic acid is a useful research compound. Its molecular formula is C7H6O4S and its molecular weight is 186.18. The purity is usually 95%.

1-(5,6,7,8-Tetrahydronaphthalen-1-yl)ethanone

In Stock

• CAS RN:
• 13577-40-7

• Formula:
• C12H14O

• InChI:
• InChI=1S/C12H14O/c1-9(13)11-8-4-6-10-5-2-3-7-12(10)11/h4,6,8H,2-3,5,7H2,1H3

• InChIKey:
• BCZLMXJDECUUDW-UHFFFAOYSA-N

• 1-(5,6,7,8-Tetrahydronaphthalen-1-yl)ethanone is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.

3-(4-Fluoro-3-nitrophenyl)propanoic acid

In Stock

• CAS RN:
• 160877-40-7

• Formula:
• C9H8FNO4

• InChI:
• InChI=1S/C9H8FNO4/c10-7-3-1-6(2-4-9(12)13)5-8(7)11(14)15/h1,3,5H,2,4H2,(H,12,13)

• InChIKey:
• IHRNYARREWSFGQ-UHFFFAOYSA-N

• 3-(4-Fluoro-3-nitrophenyl)propanoic acid is a useful research compound. Its molecular formula is C9H8FNO4 and its molecular weight is 213.164. The purity is usually 95%.

(Z)-3-(4-(benzyloxy)phenyl)-2-cyano-N-(5-(4-fluorobenzyl)thiazol-2-yl)acrylamide

In Stock

• CAS RN:
• 327077-40-7

• Formula:
• C27H20FN3O2S

• InChI:
• InChI=1S/C27H20FN3O2S/c28-23-10-6-20(7-11-23)15-25-17-30-27(34-25)31-26(32)22(16-29)14-19-8-12-24(13-9-19)33-18-21-4-2-1-3-5-21/h1-14,17H,15,18H2,(H,30,31,32)/b22-14-

• InChIKey:
• MAEWCSBVPWARCE-HMAPJEAMSA-N

• (Z)-3-(4-(benzyloxy)phenyl)-2-cyano-N-(5-(4-fluorobenzyl)thiazol-2-yl)acrylamide is a useful research compound. Its molecular formula is C27H20FN3O2S and its molecular weight is 469.53. The purity is usually 95%.

1-[4-Nitro-2-(trifluoromethyl)phenyl]pyrrolidine

In Stock

• CAS RN:
• 330177-40-7

• Formula:
• C11H11F3N2O2

• InChI:
• InChI=1S/C11H11F3N2O2/c12-11(13,14)9-7-8(16(17)18)3-4-10(9)15-5-1-2-6-15/h3-4,7H,1-2,5-6H2

• InChIKey:
• BAUOMGQLDRWYSR-UHFFFAOYSA-N

• 1-[4-Nitro-2-(trifluoromethyl)phenyl]pyrrolidine is a useful research compound. Its molecular formula is C11H11F3N2O2 and its molecular weight is 260.216. The purity is usually 95%.

(E)-3-(3-chloro-4-methoxyphenyl)-2-cyano-N-(2,5-dimethylphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 380477-40-7

• Formula:
• C19H17ClN2O2

• InChI:
• InChI=1S/C19H17ClN2O2/c1-12-4-5-13(2)17(8-12)22-19(23)15(11-21)9-14-6-7-18(24-3)16(20)10-14/h4-10H,1-3H3,(H,22,23)/b15-9+

• InChIKey:
• HYSOOEQEKCCYIQ-UHFFFAOYSA-N

• (E)-3-(3-chloro-4-methoxyphenyl)-2-cyano-N-(2,5-dimethylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C19H17ClN2O2 and its molecular weight is 340.81. The purity is usually 95%.

2-[(2-Ethoxyphenyl)methylene]-6-hydroxy-7-(piperidylmethyl)benzo[b]furan-3-one

In Stock

• CAS RN:
• 869077-40-7

• Formula:
• C23H25NO4

• InChI:
• InChI=1S/C23H25NO4/c1-2-27-20-9-5-4-8-16(20)14-21-22(26)17-10-11-19(25)18(23(17)28-21)15-24-12-6-3-7-13-24/h4-5,8-11,14,25H,2-3,6-7,12-13,15H2,1H3/b21-14-

• InChIKey:
• ZZERDUKIXWTYOP-STZFKDTASA-N

• 2-[(2-Ethoxyphenyl)methylene]-6-hydroxy-7-(piperidylmethyl)benzo[b]furan-3-one is a useful research compound. Its molecular formula is C23H25NO4 and its molecular weight is 379.456. The purity is usually 95%.

4-Azetidinomethyl-4'-methoxybenzophenone

In Stock

• CAS RN:
• 898777-40-7

• Formula:
• C18H19NO2

• InChI:
• InChI=1S/C18H19NO2/c1-21-17-9-7-16(8-10-17)18(20)15-5-3-14(4-6-15)13-19-11-2-12-19/h3-10H,2,11-13H2,1H3

• InChIKey:
• FWUILFYUEVLYKD-UHFFFAOYSA-N

• 4-Azetidinomethyl-4'-methoxybenzophenone is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.

3-Bromo-2-chloro-5-iodoanisole

Usually In Stock

• CAS RN:
• 1263377-40-7

• Formula:
• C7H5BrClIO

• InChI:
• InChI=1S/C7H5BrClIO/c1-11-6-3-4(10)2-5(8)7(6)9/h2-3H,1H3

• InChIKey:
• GOVVRCZPILNXFE-UHFFFAOYSA-N

• 3-Bromo-2-chloro-5-iodoanisole is a useful research compound. Its molecular formula is C7H5BrClIO and its molecular weight is 347.37. The purity is usually 95%.

5-[[4-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]methyl]-3-methyl-1,2,4-oxadiazole

Usually In Stock

• CAS RN:
• 2379977-40-7

• Formula:
• C19H21FN6O2

• InChI:
• InChI=1S/C19H21FN6O2/c1-13-23-16(28-24-13)11-25-7-9-26(10-8-25)19-17(20)18(21-12-22-19)14-3-5-15(27-2)6-4-14/h3-6,12H,7-11H2,1-2H3

• InChIKey:
• RKZSDIWZHAMSDO-UHFFFAOYSA-N

• 5-[[4-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]methyl]-3-methyl-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C19H21FN6O2 and its molecular weight is 384.415. The purity is usually 95%.

6-(Difluoromethyl)-2-methylpyrimidin-4-ol

In Stock

• CAS RN:
• 1713477-40-7

• Formula:
• C6H6F2N2O

• InChI:
• InChI=1S/C6H6F2N2O/c1-3-9-4(6(7)8)2-5(11)10-3/h2,6H,1H3,(H,9,10,11)

• InChIKey:
• XCSXNMDGSUKSGR-UHFFFAOYSA-N

• 6-(Difluoromethyl)-2-methylpyrimidin-4-ol is a useful research compound. Its molecular formula is C6H6F2N2O and its molecular weight is 160.12 g/mol. The purity is usually 95%.

2-(1H-tetrazol-1-yl)-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carboxylic acid

In Stock

• CAS RN:
• 1807977-40-7

• Formula:
• C9H8N4O3S

• InChI:
• InChI=1S/C9H8N4O3S/c14-9(15)7-5-1-2-16-3-6(5)17-8(7)13-4-10-11-12-13/h4H,1-3H2,(H,14,15)

• InChIKey:
• YUDNRTWCCFDKNN-UHFFFAOYSA-N

• 2-(1H-tetrazol-1-yl)-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carboxylic acid is a useful research compound. Its molecular formula is C9H8N4O3S and its molecular weight is 252.25 g/mol. The purity is usually 95%.